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Compound of Interest

Compound Name:
2-pyridin-2-ylacetic

acid;hydrochloride

Cat. No.: B024343 Get Quote

CAS Number: 16179-97-8

Synonyms: 2-Pyridylacetic Acid HCl, 2-Pyridineacetic Acid Hydrochloride, (2-Pyridinyl)acetic

acid hydrochloride

Introduction
2-Pyridin-2-ylacetic acid hydrochloride is a heterocyclic aromatic carboxylic acid, characterized

by a pyridine ring linked to an acetic acid group.[1] This compound and its derivatives are of

significant interest in medicinal chemistry and pharmaceutical research. It serves as a versatile

building block in organic synthesis for creating more complex molecules, including various drug

candidates.[2][3] Notably, it is the primary, pharmacologically inactive metabolite of the anti-

vertigo drug betahistine.[2] Its concentration in plasma is a critical biomarker for assessing the

absorption and pharmacokinetic profile of betahistine.[2] This guide provides an in-depth

overview of its properties, synthesis, applications, and relevant experimental protocols for

researchers and drug development professionals.

Physicochemical and Spectroscopic Properties
2-Pyridin-2-ylacetic acid hydrochloride typically appears as a white to off-white crystalline solid.

[2][4] It is known to be hygroscopic and should be stored in a sealed, dry environment.[2]
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Property Value Source

Molecular Formula C₇H₈ClNO₂ [1]

Molecular Weight 173.60 g/mol [2]

Melting Point 130-135°C (decomposes)

Boiling Point 276.2°C at 760 mmHg

Solubility
Soluble in water and DMSO

(100 mg/mL)
[1][4]

Appearance
White to off-white crystalline

powder/solid
[2][4]

Storage Temperature

Room temperature,

recommended <15°C in a cool,

dark place

Synthesis and Purification
A common synthetic route to 2-pyridin-2-ylacetic acid involves the hydrolysis of its

corresponding ester, ethyl 2-pyridylacetate. The resulting free acid is then treated with

hydrochloric acid to form the stable hydrochloride salt.

Example Synthesis Workflow
Below is a diagram illustrating a typical laboratory-scale synthesis.
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Step 1: Saponification

Step 2: Acidification & Salt Formation

Step 3: Isolation & Purification

Ethyl 2-pyridylacetate

Potassium 2-pyridylacetate
(Intermediate)

 50°C, 30 min 

KOH / Ethanol / H₂O

2-Pyridin-2-ylacetic acid
hydrochloride

 Adjust to pH 2 

1N HCl (aq)

Concentration

Crystallization
(from Diethyl Ether)

Filtration & Drying

Final Product

Betahistine Monoamine Oxidase
(MAO)

 First-Pass
Metabolism 2-Pyridin-2-ylacetic acid

(Inactive Metabolite) Urinary Excretion

 Used as Biomarker
for Betahistine Absorption 
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Obtain Plasma Sample

Spike with Analyte &
Internal Standard

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

Collect Supernatant

Evaporate & Reconstitute

LC-MS/MS Analysis

Data Processing &
Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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